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Cat. No.: B3276460 Get Quote

Direct Black 19: A Comprehensive Technical
Guide
An In-depth Whitepaper for Researchers and Drug Development Professionals

Direct Black 19, identified by the molecular formula C34H27N13Na2O7S2, is a synthetic,

water-soluble, multi-azo dye.[1][2][3] Primarily utilized in the textile, paper, and leather

industries for its strong dyeing properties, its complex chemical structure and biological

interactions also make it a subject of interest in toxicological and environmental research.[2][3]

[4] This document provides a detailed technical overview of its chemical properties, synthesis,

applications, and toxicological profile, tailored for a scientific audience.

Chemical and Physical Properties
Direct Black 19 is a complex organic compound characterized by multiple azo groups (-N=N-),

which are responsible for its color.[1][2] The presence of sulfonate groups (-SO3Na) confers

water solubility, allowing it to be used as a direct dye without the need for mordants.[1][2] At

room temperature, it exists as an odorless, dark black powder.[1]

Table 1: Chemical Identifiers and Properties of Direct Black 19
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Property Value Reference

Molecular Formula C34H27N13Na2O7S2 [1][5]

Molecular Weight 839.77 g/mol [1][5]

CAS Number 6428-31-5 [3][6]

C.I. Name 35255 [5][7]

Appearance Black powder [3][5]

Synonyms

Direct Fast Black G, Direct Jet

Black BN, Naphthol Black 19,

Artificial Silk Black G, Benzo

Fast Black G

[1][5][8]

Density 1.49 g/cm³ (at 20°C) [6]

LogP 12.99 [1]

Polar Surface Area 380.37 Å² [1]

Table 2: Solubility and Color Characteristics
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Solvent/Condition Observation Reference

Water

Soluble; forms a greenish-

black solution. Solubility is 100

g/L at 80°C.

[3][5]

Ethanol & Acetone Slightly soluble [3][5]

Concentrated H₂SO₄

Greenish-black color; dilution

results in a red-black

precipitate.

[3][5]

Concentrated HNO₃ Dark brown color [3][5]

Aqueous Solution + 10%

H₂SO₄
Turns reddish [5]

Aqueous Solution + Conc.

NaOH
Turns greenish-blue [5]

Synthesis and Manufacturing
Direct Black 19 is produced through a multi-step industrial process involving diazotization and

coupling reactions. The synthesis does not occur naturally.[1] The general manufacturing

method involves the reaction of benzidine derivatives with naphthalene-based compounds.[1]

A more specific manufacturing process is described as follows:

First Coupling: Two moles of 4-Nitrobenzenamine are diazotized. One mole is coupled with

one mole of 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid) under acidic

conditions, and the second mole is coupled under alkaline conditions.[3]

Reduction: The nitro groups of the resulting intermediate are reduced to amino groups.[3]

Second Diazotization & Coupling: The newly formed amino groups are diazotized and

subsequently coupled with two moles of Benzene-1,3-diamine to yield the final Direct Black
19 molecule.[3]
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Caption: Synthesis workflow for Direct Black 19.

Experimental Protocols & Applications
The primary application of Direct Black 19 is as a dye for cellulosic fibers like cotton and

viscose, but it is also used for silk, wool, leather, and paper.[2][3][5]
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This protocol is a generalized procedure for dyeing cellulosic fibers.

Bath Preparation: Prepare a dye bath containing Direct Black 19. The concentration

depends on the desired shade. Add an electrolyte such as sodium chloride or sodium sulfate

to promote dye exhaustion.

Dyeing: Introduce the wetted fabric into the dye bath at a low temperature (approx. 40°C).

Temperature Increase: Gradually raise the temperature of the dye bath to near boiling (90-

95°C) over 30-45 minutes.[5]

Dyeing Cycle: Maintain this temperature for 45-60 minutes to allow for dye penetration and

fixation.

Cooling & Rinsing: Allow the bath to cool naturally to around 80°C, which aids in dye

exhaustion.[5] Rinse the dyed fabric thoroughly with cold water to remove unfixed dye.

After-treatment (Optional): To improve wash fastness, an after-treatment with a cationic fixing

agent can be applied.[2]
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Caption: General experimental workflow for textile dyeing.
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Direct Black 19 has been evaluated for genotoxicity. While detailed, step-by-step laboratory

protocols require consulting the original research papers, the principles of the cited

experiments are outlined below.

Ames Test (Bacterial Reverse Mutation Assay): This test assesses the mutagenic potential of

a chemical.[4][8]

Salmonella typhimurium strains with pre-existing mutations that render them unable to

synthesize histidine are used.

The bacteria are exposed to Direct Black 19, with and without a metabolic activation

system (S9 mix from rat liver).[4][8]

The plates are incubated, and the number of revertant colonies (which have regained the

ability to produce histidine) is counted.

A significant increase in revertant colonies compared to the control indicates mutagenicity.

Direct Black 19 was found to be an indirect mutagen, inducing frameshift mutations in

strains TA-1538 and TA-98.[4]

In Vitro DNA Repair Assay (Unscheduled DNA Synthesis - UDS): This assay detects the

ability of a substance to induce DNA damage, which in turn triggers repair mechanisms.

Primary rat hepatocyte cultures are treated with the test substance (Direct Black 19).[8]

A radiolabeled DNA precursor (e.g., ³H-thymidine) is added to the culture medium.

If the substance causes DNA damage, the cell will incorporate the radiolabeled precursor

during the repair process (unscheduled DNA synthesis).

The amount of incorporated radioactivity is measured. Studies found that Direct Black 19
did not induce concentration-related DNA repair synthesis in this in vitro model, suggesting

that in vivo metabolic reduction may be necessary for its genotoxicity.[8]
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Caption: Generalized workflow for toxicological assessment.

Toxicology and Safety Information
As a benzidine-based azo dye, Direct Black 19 requires careful handling. Azo dyes can be

reduced to form aromatic amines, some of which are known carcinogens.

Table 3: GHS Hazard Information and Safety Precautions
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Category Information Reference

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[4][8]

Signal Word Warning [4][8]

Toxicological Profile

LD50 (oral, rat) > 2000 mg/kg.

[7] Considered an indirect

mutagen in the Ames test.[4]

Did not induce in vitro DNA

repair synthesis in rat

hepatocytes.[8] May cause

skin irritation in sensitive

individuals.[9]

Personal Protective Equipment

(PPE)

Safety goggles, protective

gloves, and appropriate

protective clothing to minimize

skin contact. Use in a well-

ventilated area or with

respiratory protection to avoid

inhaling dust.[9][10]

Handling & Storage

Store in a cool, dry, well-

ventilated area in tightly closed

containers. Minimize dust

generation and accumulation.

[9]

Environmental Fate

Not readily biodegradable. As

a water-soluble dye, its

presence in aquatic

environments is evident.

Should be treated to remove

color before discharge into

waterways.[7]
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Role in Signaling Pathways
Based on the reviewed scientific literature, Direct Black 19 is not known to have a direct or

intended role in biological signaling pathways relevant to drug development or therapeutic

action. Its biological effects are primarily studied within the context of toxicology, focusing on

mechanisms of genotoxicity and irritation rather than specific interactions with signaling

cascades. The genotoxic effects observed are likely due to the metabolic breakdown of the dye

into reactive intermediates that can damage DNA.[8]

Conclusion
Direct Black 19 is a commercially significant multi-azo dye with well-defined chemical

properties and synthesis pathways. Its primary utility lies in industrial dyeing applications. For

the scientific community, particularly in toxicology and drug development, its importance stems

from its potential for adverse biological effects, including skin, eye, and respiratory irritation,

and genotoxicity. The data indicates that metabolic activation is a key step in its mutagenic

activity. Researchers and professionals handling this compound should adhere to strict safety

protocols due to its hazardous properties. Further research is warranted to fully elucidate the in

vivo metabolic pathways and the precise mechanisms of its genotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Page loading... [guidechem.com]

3. worlddyevariety.com [worlddyevariety.com]

4. C.I. Direct Black 19 | C34H29N13NaO7S2+ | CID 135422073 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Direct Black 19 - Direct Light Fast Black G - Direct Fast Black G from Emperor Chem
[emperordye.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b3276460?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-black-19
https://www.benchchem.com/product/b3276460?utm_src=pdf-body
https://www.benchchem.com/product/b3276460?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/6428-31-5.html
https://www.guidechem.com/guideview/lab/direct-black-19.html
http://www.worlddyevariety.com/direct-dyes/direct-black-19.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Black-19
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Black-19
https://emperordye.com/tds/direct-black-19.html
https://emperordye.com/tds/direct-black-19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. chembk.com [chembk.com]

7. dyespigments.net [dyespigments.net]

8. Direct Black 19 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. cncolorchem.com [cncolorchem.com]

10. echemi.com [echemi.com]

To cite this document: BenchChem. [Direct black 19 molecular formula
C34H27N13Na2O7S2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3276460#direct-black-19-molecular-formula-
c34h27n13na2o7s2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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